Cas no 61543-00-8 (1-Propanone, 1-(4-hydroxy-2-methoxy-3,5-dimethylphenyl)-3-phenyl-)

• Product Name: 1-Propanone, 1-(4-hydroxy-2-methoxy-3,5-dimethylphenyl)-3-phenyl-
• CAS No: 61543-00-8
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• CID: 475604
• PubChem ID: 71394791
• Update Time: 2025-04-19

1-Propanone, 1-(4-hydroxy-2-methoxy-3,5-dimethylphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(4-hydroxy-2-methoxy-3,5-dimethylphenyl)-3-phenyl-
• 1-(4-hydroxy-2-methoxy-3,5-dimethylphenyl)-3-phenylpropan-1-one
• DTXSID00816461
• 61543-00-8

• Inchi： 1S/C18H20O3/c1-12-11-15(18(21-3)13(2)17(12)20)16(19)10-9-14-7-5-4-6-8-14/h4-8,11,20H,9-10H2,1-3H3
• InChI Key： ARJUOVPDGREWEQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=C(C(C)=CC=1C(CCC1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 284.1413
• Monoisotopic Mass: 284.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53